Cas no 839706-07-9 (GNF-7)

GNF-7 structure
GNF-7 structure
Product Name:GNF-7
CAS No:839706-07-9
MF:C28H24F3N7O2
MW:547.5310754776
MDL:MFCD18251569
CID:834129
Update Time:2024-10-26

GNF-7 Chemical and Physical Properties

Names and Identifiers

    • BenzaMide, N-[3-[1,4-dihydro-1-Methyl-7-[(6-Methyl-3-pyridinyl)aMino]-2-oxopyriMido[4,5-d]pyriMidin-3(2H)-yl]-4-Methylphenyl]-3-(trifluoroMethyl)-
    • BENZAMIDE, N-[3-[1,4-DIHYDRO-1-METHYL-7-[(6-METHYL-3-PYRIDINYL)AMINO]-2-OXOPYRIMIDO[4,5-D]PYRIMIDIN-3(2H)-YL]-4-METHYLP...
    • BenzaMide, N-[3-[1,4-dihydro-1-Methyl-7-[(6-Methyl-3-pyridinyl)aMino]-2-oxopyriMido[4,5-d]pyriMidin-3(2H)-yl]-4-Methylphenyl]
    • GNF 7
    • GNF-7
    • N-[4-methyl-3-[1-methyl-7-[(6-methylpyridin-3-yl)amino]-2-oxo-4H-pyrimido[4,5-d]pyrimidin-3-yl]phenyl]-3-(trifluoromethyl)benzamide
    • N-(4-Methyl-3-(1-methyl-7-(6-methylpyridin-3-ylamino)-2-oxo-1,2-dihydropyrimido[4,5-d]pyrimidin-3(4H)-yl)phenyl)-3-(trifluoromethyl)benzamide
    • N-[3-[1,4-Dihydro-1-methyl-7-[(6-methyl-3-pyridinyl)amino]-2-oxopyrimido[4,5-d]pyrimidin-3(2H)-yl]-4-methylphenyl]-3-(trifluoromethyl)-benzamide
    • N-[3-[1,4-Dihydro-1-methyl-7-[(6-methyl-3-pyridinyl)amino]-2-oxopyrimido[4,5-d]pyrimidin-3(2H)-yl]-4-methylphenyl]-3-(trifluoromethyl)benzamide (ACI)
    • HG-4-34-01
    • MDL: MFCD18251569
    • Inchi: 1S/C28H24F3N7O2/c1-16-7-9-21(34-25(39)18-5-4-6-20(11-18)28(29,30)31)12-23(16)38-15-19-13-33-26(36-24(19)37(3)27(38)40)35-22-10-8-17(2)32-14-22/h4-14H,15H2,1-3H3,(H,34,39)(H,33,35,36)
    • InChI Key: SZNYUUZOQHNEKB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C(F)(F)F)C=CC=1)NC1C=C(N2CC3C(=NC(NC4C=CC(C)=NC=4)=NC=3)N(C)C2=O)C(C)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 7

GNF-7 Security Information

  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • HazardClass:6.1
  • PackingGroup:Ⅲ
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

GNF-7 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-10943-10mM*1mLinDMSO
GNF-7
839706-07-9 98.93%
10mM*1mLinDMSO
¥1301 2022-05-30
MedChemExpress
HY-10943-5mg
GNF-7
839706-07-9 99.70%
5mg
¥1080 2025-04-15
MedChemExpress
HY-10943-10mg
GNF-7
839706-07-9 99.70%
10mg
¥1800 2025-04-15
MedChemExpress
HY-10943-25mg
GNF-7
839706-07-9 99.70%
25mg
¥3200 2025-04-15
MedChemExpress
HY-10943-50mg
GNF-7
839706-07-9 99.70%
50mg
¥5000 2025-04-15
MedChemExpress
HY-10943-100mg
GNF-7
839706-07-9 98.93%
100mg
¥10500 2023-08-31
DC Chemicals
DC9285-100 mg
GNF-7
839706-07-9 >98%
100mg
$500.0 2022-02-28
DC Chemicals
DC9285-250 mg
GNF-7
839706-07-9 >98%
250mg
$900.0 2022-02-28
DC Chemicals
DC9285-1 g
GNF-7
839706-07-9 >98%
1g
$1800.0 2022-02-28
TRC
G766310-10mg
GNF 7
839706-07-9
10mg
$150.00 2023-05-18

GNF-7 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium ,  X-Phos Solvents: (±)-2-Butanol ;  rt; 1 h, 100 °C; 100 °C → rt
Reference
First SAR Study for Overriding NRAS Mutant Driven Acute Myeloid Leukemia
Cho, Hanna; et al, Journal of Medicinal Chemistry, 2018, 61(18), 8353-8373

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dichloromethane ;  1 h, rt
1.2 Reagents: Water
2.1 Reagents: Potassium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium ,  X-Phos Solvents: (±)-2-Butanol ;  rt; 1 h, 100 °C; 100 °C → rt
Reference
First SAR Study for Overriding NRAS Mutant Driven Acute Myeloid Leukemia
Cho, Hanna; et al, Journal of Medicinal Chemistry, 2018, 61(18), 8353-8373

Production Method 3

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: 1,4-Dioxane ;  0 °C; 1 h, rt; 3 h, 110 °C
2.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  30 min, 0 °C; 3 h, rt
3.1 Reagents: Trifluoroacetic acid Solvents: 1,4-Dioxane ;  48 h, 120 °C
Reference
A Type-II Kinase Inhibitor Capable of Inhibiting the T315I "Gatekeeper" Mutant of Bcr-Abl
Choi, Hwan Geun; et al, Journal of Medicinal Chemistry, 2010, 53(15), 5439-5448

Production Method 4

Reaction Conditions
1.1 Reagents: Ammonium chloride Catalysts: Iron Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  2 h, 80 °C; 80 °C → rt
2.1 Reagents: Potassium carbonate Solvents: Dichloromethane ;  1 h, rt
2.2 Reagents: Water
3.1 Reagents: Potassium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium ,  X-Phos Solvents: (±)-2-Butanol ;  rt; 1 h, 100 °C; 100 °C → rt
Reference
First SAR Study for Overriding NRAS Mutant Driven Acute Myeloid Leukemia
Cho, Hanna; et al, Journal of Medicinal Chemistry, 2018, 61(18), 8353-8373

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  0 °C; 1 h, 70 °C
1.2 Reagents: Water
2.1 Reagents: Ammonium chloride Catalysts: Iron Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  2 h, 80 °C; 80 °C → rt
3.1 Reagents: Potassium carbonate Solvents: Dichloromethane ;  1 h, rt
3.2 Reagents: Water
4.1 Reagents: Potassium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium ,  X-Phos Solvents: (±)-2-Butanol ;  rt; 1 h, 100 °C; 100 °C → rt
Reference
First SAR Study for Overriding NRAS Mutant Driven Acute Myeloid Leukemia
Cho, Hanna; et al, Journal of Medicinal Chemistry, 2018, 61(18), 8353-8373

Production Method 6

Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ;  overnight, rt
2.1 Reagents: Acetic acid ,  Sodium cyanoborohydride Solvents: Methanol ;  overnight, rt
3.1 Reagents: Diisopropylethylamine Solvents: 1,4-Dioxane ;  0 °C; 1 h, rt; 3 h, 110 °C
4.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  30 min, 0 °C; 3 h, rt
5.1 Reagents: Trifluoroacetic acid Solvents: 1,4-Dioxane ;  48 h, 120 °C
Reference
A Type-II Kinase Inhibitor Capable of Inhibiting the T315I "Gatekeeper" Mutant of Bcr-Abl
Choi, Hwan Geun; et al, Journal of Medicinal Chemistry, 2010, 53(15), 5439-5448

Production Method 7

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Methanol ,  1,4-Dioxane ;  1.5 h, 60 °C; 60 °C → rt
1.2 Reagents: Water
2.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  0 °C; 1 h, 70 °C
2.2 Reagents: Water
3.1 Reagents: Ammonium chloride Catalysts: Iron Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  2 h, 80 °C; 80 °C → rt
4.1 Reagents: Potassium carbonate Solvents: Dichloromethane ;  1 h, rt
4.2 Reagents: Water
5.1 Reagents: Potassium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium ,  X-Phos Solvents: (±)-2-Butanol ;  rt; 1 h, 100 °C; 100 °C → rt
Reference
First SAR Study for Overriding NRAS Mutant Driven Acute Myeloid Leukemia
Cho, Hanna; et al, Journal of Medicinal Chemistry, 2018, 61(18), 8353-8373

Production Method 8

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  4 h, rt
2.1 Reagents: Acetic acid ,  Sodium cyanoborohydride Solvents: Methanol ;  overnight, rt
3.1 Reagents: Diisopropylethylamine Solvents: 1,4-Dioxane ;  0 °C; 1 h, rt; 3 h, 110 °C
4.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  30 min, 0 °C; 3 h, rt
5.1 Reagents: Trifluoroacetic acid Solvents: 1,4-Dioxane ;  48 h, 120 °C
Reference
A Type-II Kinase Inhibitor Capable of Inhibiting the T315I "Gatekeeper" Mutant of Bcr-Abl
Choi, Hwan Geun; et al, Journal of Medicinal Chemistry, 2010, 53(15), 5439-5448

Production Method 9

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: 1,4-Dioxane ;  48 h, 120 °C
Reference
A Type-II Kinase Inhibitor Capable of Inhibiting the T315I "Gatekeeper" Mutant of Bcr-Abl
Choi, Hwan Geun; et al, Journal of Medicinal Chemistry, 2010, 53(15), 5439-5448

Production Method 10

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  30 min, 0 °C; 3 h, rt
2.1 Reagents: Trifluoroacetic acid Solvents: 1,4-Dioxane ;  48 h, 120 °C
Reference
A Type-II Kinase Inhibitor Capable of Inhibiting the T315I "Gatekeeper" Mutant of Bcr-Abl
Choi, Hwan Geun; et al, Journal of Medicinal Chemistry, 2010, 53(15), 5439-5448

Production Method 11

Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium cyanoborohydride Solvents: Methanol ;  overnight, rt
2.1 Reagents: Diisopropylethylamine Solvents: 1,4-Dioxane ;  0 °C; 1 h, rt; 3 h, 110 °C
3.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  30 min, 0 °C; 3 h, rt
4.1 Reagents: Trifluoroacetic acid Solvents: 1,4-Dioxane ;  48 h, 120 °C
Reference
A Type-II Kinase Inhibitor Capable of Inhibiting the T315I "Gatekeeper" Mutant of Bcr-Abl
Choi, Hwan Geun; et al, Journal of Medicinal Chemistry, 2010, 53(15), 5439-5448

Production Method 12

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Tetrahydrofuran ;  0 °C; 3 h, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  4 h, rt
3.1 Reagents: Acetic acid ,  Sodium cyanoborohydride Solvents: Methanol ;  overnight, rt
4.1 Reagents: Diisopropylethylamine Solvents: 1,4-Dioxane ;  0 °C; 1 h, rt; 3 h, 110 °C
5.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  30 min, 0 °C; 3 h, rt
6.1 Reagents: Trifluoroacetic acid Solvents: 1,4-Dioxane ;  48 h, 120 °C
Reference
A Type-II Kinase Inhibitor Capable of Inhibiting the T315I "Gatekeeper" Mutant of Bcr-Abl
Choi, Hwan Geun; et al, Journal of Medicinal Chemistry, 2010, 53(15), 5439-5448

Production Method 13

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Sodium iodide Solvents: Acetone ;  10 h, 50 °C; 50 °C → rt
2.1 Reagents: Diisopropylethylamine Solvents: Methanol ,  1,4-Dioxane ;  1.5 h, 60 °C; 60 °C → rt
2.2 Reagents: Water
3.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  0 °C; 1 h, 70 °C
3.2 Reagents: Water
4.1 Reagents: Ammonium chloride Catalysts: Iron Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  2 h, 80 °C; 80 °C → rt
5.1 Reagents: Potassium carbonate Solvents: Dichloromethane ;  1 h, rt
5.2 Reagents: Water
6.1 Reagents: Potassium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium ,  X-Phos Solvents: (±)-2-Butanol ;  rt; 1 h, 100 °C; 100 °C → rt
Reference
First SAR Study for Overriding NRAS Mutant Driven Acute Myeloid Leukemia
Cho, Hanna; et al, Journal of Medicinal Chemistry, 2018, 61(18), 8353-8373

Production Method 14

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 2 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  30 min, rt
2.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ;  overnight, rt
3.1 Reagents: Acetic acid ,  Sodium cyanoborohydride Solvents: Methanol ;  overnight, rt
4.1 Reagents: Diisopropylethylamine Solvents: 1,4-Dioxane ;  0 °C; 1 h, rt; 3 h, 110 °C
5.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  30 min, 0 °C; 3 h, rt
6.1 Reagents: Trifluoroacetic acid Solvents: 1,4-Dioxane ;  48 h, 120 °C
Reference
A Type-II Kinase Inhibitor Capable of Inhibiting the T315I "Gatekeeper" Mutant of Bcr-Abl
Choi, Hwan Geun; et al, Journal of Medicinal Chemistry, 2010, 53(15), 5439-5448

Production Method 15

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Phosphorus oxychloride Solvents: Toluene ;  0 °C; 1 h, 110 °C
2.1 Reagents: Potassium carbonate ,  Sodium iodide Solvents: Acetone ;  10 h, 50 °C; 50 °C → rt
3.1 Reagents: Diisopropylethylamine Solvents: Methanol ,  1,4-Dioxane ;  1.5 h, 60 °C; 60 °C → rt
3.2 Reagents: Water
4.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  0 °C; 1 h, 70 °C
4.2 Reagents: Water
5.1 Reagents: Ammonium chloride Catalysts: Iron Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  2 h, 80 °C; 80 °C → rt
6.1 Reagents: Potassium carbonate Solvents: Dichloromethane ;  1 h, rt
6.2 Reagents: Water
7.1 Reagents: Potassium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium ,  X-Phos Solvents: (±)-2-Butanol ;  rt; 1 h, 100 °C; 100 °C → rt
Reference
First SAR Study for Overriding NRAS Mutant Driven Acute Myeloid Leukemia
Cho, Hanna; et al, Journal of Medicinal Chemistry, 2018, 61(18), 8353-8373

Production Method 16

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 1 h, rt
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 2 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water ;  30 min, rt
3.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ;  overnight, rt
4.1 Reagents: Acetic acid ,  Sodium cyanoborohydride Solvents: Methanol ;  overnight, rt
5.1 Reagents: Diisopropylethylamine Solvents: 1,4-Dioxane ;  0 °C; 1 h, rt; 3 h, 110 °C
6.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  30 min, 0 °C; 3 h, rt
7.1 Reagents: Trifluoroacetic acid Solvents: 1,4-Dioxane ;  48 h, 120 °C
Reference
A Type-II Kinase Inhibitor Capable of Inhibiting the T315I "Gatekeeper" Mutant of Bcr-Abl
Choi, Hwan Geun; et al, Journal of Medicinal Chemistry, 2010, 53(15), 5439-5448

GNF-7 Raw materials

GNF-7 Preparation Products

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent